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Compound of Interest

Compound Name: Camellianin B

Cat. No.: B009595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Camellianin B is a flavonoid glycoside found in plants of the Camellia genus. Like many

flavonoids, it is recognized for its potential antioxidant properties. These characteristics suggest

its potential utility in cosmetic formulations aimed at protecting the skin from oxidative stress,

reducing inflammation, promoting skin firmness, and addressing hyperpigmentation. This

document provides a detailed overview of the potential applications of Camellianin B in

cosmetics, along with experimental protocols to evaluate its efficacy and safety.

Chemical Structure of Camellianin B

Molecular Formula: C₂₇H₃₀O₁₄

Molecular Weight: 578.52 g/mol

IUPAC Name: 5-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-

[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-7-hydroxy-2-(4-

hydroxyphenyl)chromen-4-one[1]
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Camellianin B is hypothesized to exert several beneficial effects on the skin, making it a

promising candidate for various cosmetic applications. The primary mechanisms are believed

to be through its antioxidant, anti-inflammatory, collagen-promoting, and skin-lightening

activities.

Antioxidant Effects
Oxidative stress from environmental aggressors like UV radiation and pollution contributes

significantly to skin aging. Antioxidants can neutralize reactive oxygen species (ROS),

mitigating this damage.
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Antioxidant Mechanism of Camellianin B.

Anti-inflammatory Action
Inflammation is a key factor in various skin conditions, including acne, rosacea, and premature

aging. Flavonoids can modulate inflammatory pathways, such as the NF-κB pathway, to reduce

the production of pro-inflammatory cytokines.
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Anti-inflammatory Signaling Pathway.

Collagen Synthesis and Anti-Aging
Collagen provides structural integrity to the skin. With age and UV exposure, collagen

production decreases, and its degradation by matrix metalloproteinases (MMPs) increases.

Certain flavonoids may stimulate collagen synthesis in dermal fibroblasts and inhibit MMP

activity.
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Collagen Synthesis and Degradation Pathway.

Skin Lightening Effects
Hyperpigmentation is often caused by the overproduction of melanin, a process catalyzed by

the enzyme tyrosinase. Many flavonoids are known to inhibit tyrosinase activity, suggesting a

potential application for Camellianin B in skin-lightening and even-toning cosmetic products.

Quantitative Data Summary
The following tables summarize the available quantitative data for Camellianin B and related

compounds. It is important to note that specific data for Camellianin B is limited, and further

experimental validation is required.

Table 1: Antioxidant Activity

Compound/Extract Assay IC₅₀ / Activity Reference

Camellianin B
DPPH Radical

Scavenging
1.8 mg/mL [2]

Camellianin B ACE Inhibition 40.68% at 500 µg/mL [2]

Ascorbic Acid

(Reference)

DPPH Radical

Scavenging
~5-15 µg/mL General Knowledge

Trolox (Reference)
ABTS Radical

Scavenging
~2-8 µg/mL General Knowledge
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Table 2: Anti-inflammatory Activity (Data for Camellianin B is currently unavailable)

Compound Cell Line
Inflammator
y Stimulus

Cytokine
Measured

IC₅₀ /
Inhibition

Reference

Baicalin HaCaT TNF-α IL-6, IL-8
Significant

inhibition
[3]

Luteolin RAW 264.7 LPS TNF-α, IL-6
IC₅₀ ~5-10

µM

General

Knowledge

Table 3: Collagen Synthesis & MMP Inhibition (Data for Camellianin B is currently unavailable)

Compound Cell Line
Parameter
Measured

Result Reference

Ascorbic Acid
Human Dermal

Fibroblasts

Procollagen Type

I Synthesis

Significant

Increase
[4]

Brazilin
Human Dermal

Fibroblasts

MMP-1

Expression

(UVB-induced)

Dose-dependent

inhibition
[5]

Table 4: Tyrosinase Inhibition (Data for Camellianin B is currently unavailable)

Compound
Enzyme
Source

Substrate IC₅₀ Reference

Kojic Acid

(Reference)
Mushroom L-DOPA ~5-20 µM [6]

Arbutin

(Reference)
Mushroom L-DOPA ~200-400 µM [7]

Experimental Protocols
The following are detailed protocols for key experiments to evaluate the efficacy of

Camellianin B in cosmetic applications.
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Antioxidant Activity: DPPH Radical Scavenging Assay

DPPH Assay Workflow

Prepare Camellianin B solutions
(various concentrations)

Mix Camellianin B solution with DPPH solution

Prepare DPPH solution in methanol

Incubate in the dark at room temperature

Measure absorbance at 517 nm

Calculate percentage inhibition

Determine IC₅₀ value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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